molecular formula C14H12BrFO2S B8532974 5'-Bromo-2'-fluorobiphenyl-4-yl ethyl sulfone

5'-Bromo-2'-fluorobiphenyl-4-yl ethyl sulfone

Cat. No. B8532974
M. Wt: 343.21 g/mol
InChI Key: JLEHWNZUVFWWHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5'-Bromo-2'-fluorobiphenyl-4-yl ethyl sulfone is a useful research compound. Its molecular formula is C14H12BrFO2S and its molecular weight is 343.21 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H12BrFO2S

Molecular Weight

343.21 g/mol

IUPAC Name

4-bromo-2-(4-ethylsulfonylphenyl)-1-fluorobenzene

InChI

InChI=1S/C14H12BrFO2S/c1-2-19(17,18)12-6-3-10(4-7-12)13-9-11(15)5-8-14(13)16/h3-9H,2H2,1H3

InChI Key

JLEHWNZUVFWWHP-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)C1=CC=C(C=C1)C2=C(C=CC(=C2)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a degassed, room temperature solution of 4-bromo-1-fluoro-2-iodobenzene (2.80 g, 9.30 mmol) and 4-(ethylsulphonyl)benzeneboronic acid (2.27 g, 10.6 mmol), in anhydrous 1,4-dioxane (120 mL) was added aqueous Na2CO3 solution (1M, 46.5 mL, 46.5 mmol) followed by the tetrakistriphenylphosphine palladium(0) (537 mg, 0.465 mmol). The slightly yellow solution was degassed 3 times by vacuum/nitrogen refill then was heated to 100° C. with stirring for 2 hours. The reaction mixture was cooled then suspended in CH2Cl2 (50 mL) and filtered through a pad of celite. The pad was rinsed well with CH2Cl2 (100 mL) and the filtrate was washed with water (2×50 mL) then dried over anhydrous MgSO4 (s), filtered and evaporated in vacuo to give crude product as a yellow oil. Purification by silica gel column chromatography eluting with heptane:EtOAc 1:1 afforded the title compound as a colourless oil in 84% yield, 2.696 g.
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
2.27 g
Type
reactant
Reaction Step One
Quantity
46.5 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
[Compound]
Name
tetrakistriphenylphosphine palladium(0)
Quantity
537 mg
Type
reactant
Reaction Step Two
Yield
84%

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